7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline

• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenylpyrazolo[3,4-c]isoquinoline
• InChI: InChI=1S/C25H21N3O3/c1-29-18-11-7-8-16(12-18)24-20-14-23(31-3)22(30-2)13-19(20)21-15-26-28(25(21)27-24)17-9-5-4-6-10-17/h4-15H,1-3H3
• InChI Key: ITFIZPWRFHUKEO-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NC3=C(C=NN3C4=CC=CC=C4)C5=CC(=C(C=C52)OC)OC

Description

7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline, also known as DMIQ, is a synthetic compound that belongs to the class of pyrazoloisoquinolines. It has been found to exhibit potent biological activities, making it a promising candidate for drug development.

Scientific Research Applications

7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline has been extensively studied for its biological activities, including its anticancer, antiviral, and anti-inflammatory properties. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline has also been shown to have antiviral activity against the hepatitis C virus and the human immunodeficiency virus (HIV). Additionally, it exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline exerts its biological activities by targeting various molecular pathways. It has been found to inhibit the activity of protein kinases, which are involved in cell proliferation and survival. 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline also inhibits the activity of topoisomerases, which are enzymes involved in DNA replication and repair. Furthermore, 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline has been shown to modulate the expression of genes involved in the immune response and inflammation.
Biochemical and Physiological Effects:
7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline has been found to induce apoptosis, or programmed cell death, in cancer cells. This effect is mediated by the inhibition of protein kinases and the induction of oxidative stress. 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline also inhibits the replication of viruses by targeting viral enzymes. In addition, 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. These effects make 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline a promising candidate for the development of new drugs for the treatment of cancer, viral infections, and inflammatory diseases.

Advantages and Limitations for Lab Experiments

The synthesis of 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline is relatively simple and yields high purity and yield. This makes it a suitable compound for use in laboratory experiments. However, 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline has limited solubility in water, which may limit its use in certain experiments. Additionally, 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline has not been extensively studied in vivo, which may limit our understanding of its pharmacokinetics and toxicity.

Future Directions

There are several future directions for the study of 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline. One direction is to further investigate its anticancer properties and its potential as a chemotherapeutic agent. Another direction is to study its antiviral properties and its potential as a treatment for viral infections. Additionally, further research is needed to understand the mechanism of action of 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline and its effects on cellular signaling pathways. Finally, the pharmacokinetics and toxicity of 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline need to be studied in vivo to determine its potential as a drug candidate.

Synthesis Methods

The synthesis of 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline involves the condensation of 3-methoxybenzaldehyde and 2-phenyl-1,2,3,4-tetrahydroisoquinoline in the presence of ammonium acetate and acetic acid. The resulting intermediate is then converted to 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline through a series of reactions, including bromination, dehydrobromination, and cyclization. This method has been optimized to yield high purity and yield of 7,8-dimethoxy-5-(3-methoxyphenyl)-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline.